Cas no 941604-21-3 (N-(5-Bromo-3-cyanopyridin-2-yl)acetamide)

N-(5-Bromo-3-cyanopyridin-2-yl)acetamide is a brominated pyridine derivative featuring both cyano and acetamide functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of the bromine atom at the 5-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The cyano group offers additional reactivity for further functionalization, while the acetamide moiety contributes to hydrogen-bonding interactions, potentially improving binding affinity in bioactive molecules. Its well-defined structure and high purity make it suitable for precise synthetic applications, including the development of heterocyclic scaffolds.
N-(5-Bromo-3-cyanopyridin-2-yl)acetamide structure
941604-21-3 structure
Product Name:N-(5-Bromo-3-cyanopyridin-2-yl)acetamide
CAS No:941604-21-3
MF:C8H6BrN3O
MW:240.056740283966
CID:1031120
PubChem ID:57742089
Update Time:2025-05-28

N-(5-Bromo-3-cyanopyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-Bromo-3-cyanopyridin-2-yl)acetamide
    • 941604-21-3
    • DTXSID80727804
    • DZILEUCQDLGHBE-UHFFFAOYSA-N
    • J-523101
    • N-(5-Bromo-3-cyano-pyridin-2-yl)-acetamide
    • SCHEMBL4099333
    • DB-320442
    • Inchi: 1S/C8H6BrN3O/c1-5(13)12-8-6(3-10)2-7(9)4-11-8/h2,4H,1H3,(H,11,12,13)
    • InChI Key: DZILEUCQDLGHBE-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C#N)=C1)NC(C)=O

Computed Properties

  • Exact Mass: 238.96942g/mol
  • Monoisotopic Mass: 238.96942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 65.8Ų

N-(5-Bromo-3-cyanopyridin-2-yl)acetamide Pricemore >>

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